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Compound of Interest

Compound Name: 5-Benzyloxan-2-one

Cat. No.: B15484364 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Benzyloxolan-2-one. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical.

Hazard Identification and Personal Protective
Equipment
5-Benzyloxolan-2-one is a chemical that requires careful handling due to its potential health

hazards. It is classified as a substance that can cause skin and eye irritation, and may also

lead to respiratory irritation.[1][2][3]

Summary of Hazards:
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Hazard Type Description GHS Classification

Skin Irritation
Causes skin irritation upon

contact.[1][2]
Category 2

Eye Irritation
Causes serious eye irritation.

[1][2]
Category 2A

Respiratory Irritation
May cause respiratory irritation

if inhaled.[1][2][3]
Category 3

Combustibility Combustible liquid.[1] Category 4

Ingestion Harmful if swallowed.[3] Category 4

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 5-Benzyloxolan-2-one, the following personal

protective equipment is mandatory.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile or other suitable

material.

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory.

Face shield
Recommended when there is

a risk of splashing.

Skin and Body Protection Laboratory coat
Fully buttoned to protect

against skin contact.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[1]

[2]
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Standard Operating Procedure for Handling 5-
Benzyloxolan-2-one
Adherence to the following step-by-step protocol is essential for the safe handling of 5-

Benzyloxolan-2-one.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.

Clear the workspace of any unnecessary items to prevent clutter and potential hazards.

Keep away from heat, sparks, open flames, and hot surfaces.[1]

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat, ensuring it is fully buttoned.

Wear safety glasses with side shields or goggles.

Put on chemical-resistant gloves.

3. Handling the Chemical:

Conduct all work with 5-Benzyloxolan-2-one inside a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid form.

If heating the substance, do so with caution and ensure proper ventilation.[1]

4. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]
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Clean the work area and any equipment used.

Remove PPE in the correct order to avoid cross-contamination: gloves first, then

goggles/face shield, and finally the lab coat.

Emergency and First Aid Procedures
In the event of an exposure, immediate action is critical.

Exposure Route First Aid Measures

In case of skin contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1][2] If skin

irritation occurs, get medical advice/attention.[1]

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice/attention.[1]

If inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER/doctor if you feel unwell.[1][2]

If swallowed
Immediately make the victim drink water (two

glasses at most). Consult a physician.[1][2]

Disposal Plan
Proper disposal of 5-Benzyloxolan-2-one and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing 5-Benzyloxolan-2-one in a designated,

properly labeled, and sealed waste container.

Disposal: Dispose of the contents and container to an approved waste disposal plant.[1] Do

not let the product enter drains.[2]

Contaminated Clothing: Take off contaminated clothing and wash it before reuse.[1]
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Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling 5-

Benzyloxolan-2-one.
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Caption: Workflow for Safe Handling of 5-Benzyloxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15484364?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.cn/GB/en/sds/aldrich/332070?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/385700
http://angenechemical.com/sds/55489-58-2.pdf
https://www.benchchem.com/product/b15484364#personal-protective-equipment-for-handling-5-benzyloxan-2-one
https://www.benchchem.com/product/b15484364#personal-protective-equipment-for-handling-5-benzyloxan-2-one
https://www.benchchem.com/product/b15484364#personal-protective-equipment-for-handling-5-benzyloxan-2-one
https://www.benchchem.com/product/b15484364#personal-protective-equipment-for-handling-5-benzyloxan-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15484364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

